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Compound of Interest

Compound Name: Ethylhydroxyiminogermane

Cat. No.: B15184374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Ethylhydroxyiminogermane (CAS No. 74968-77-7)

is not readily available in published scientific literature. This guide provides a comprehensive

overview based on the known properties of analogous organogermanium compounds and

general principles of organometallic chemistry. The experimental protocols and data presented

are predictive and intended to serve as a foundational resource for researchers.

Introduction to Organogermanium Compounds
Organogermanium chemistry explores compounds containing a carbon-germanium bond.

These compounds are of increasing interest in medicinal chemistry and materials science due

to their unique biological activities and physical properties. Germanium, being in Group 14 of

the periodic table, shares some chemical similarities with silicon and tin. Organogermanium

compounds are generally characterized by their stability and have been investigated for a

range of applications, including as anticancer agents and immune modulators.[1][2] The

reactivity of organogermanes is often intermediate between that of organosilanes and

organostannanes.[3]

Ethylhydroxyiminogermane, with the chemical formula C₂H₆GeNO, represents a specific

class of organogermanium compounds containing a hydroxyimino functional group attached to
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the germanium atom. While detailed studies on this particular molecule are scarce, its structure

suggests potential for unique chemical reactivity and biological interactions.

Predicted Physical and Chemical Properties
Based on the structure of Ethylhydroxyiminogermane and data from analogous

organogermanium compounds, the following properties can be predicted.

Physical Properties
The physical properties of Ethylhydroxyiminogermane are expected to be influenced by the

polar hydroxyimino group and the organometallic nature of the germanium center.

Property Predicted Value / Description

Molecular Formula C₂H₆GeNO

Molecular Weight 132.71 g/mol [4]

Appearance
Likely a colorless to pale yellow solid or liquid at

room temperature.

Melting Point
Expected to be relatively low, but higher than

the corresponding alkane due to polarity.

Boiling Point
Moderate boiling point, likely susceptible to

decomposition at higher temperatures.

Solubility

Expected to be soluble in polar organic solvents

such as alcohols, ethers, and chlorinated

hydrocarbons. Limited solubility in water is

anticipated.

Density Predicted to be higher than 1 g/cm³.

Chemical Properties
The chemical reactivity of Ethylhydroxyiminogermane will be dictated by the Ge-C, Ge-N,

and N-OH bonds.
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Property Predicted Reactivity / Description

Thermal Stability

Organogermanium compounds generally exhibit

good thermal stability.[2] However, the

hydroxyimino group may be prone to

rearrangement or decomposition upon strong

heating.

Hydrolytic Stability

The Ge-N bond may be susceptible to

hydrolysis, particularly under acidic or basic

conditions, to yield ethylgermanol and

hydroxylamine.

Reactivity with Acids

The nitrogen atom of the imino group is

expected to be basic and can be protonated by

strong acids to form an iminium salt.

Reactivity with Bases

The hydroxyl proton is acidic and can be

removed by a strong base to form a germanate

oximate salt.

Redox Properties

The germanium center is in the +4 oxidation

state and is generally stable. The hydroxyimino

group can potentially be oxidized or reduced

under specific conditions.

Experimental Protocols
The following are generalized experimental protocols for the synthesis and characterization of

organogermanium oximes like Ethylhydroxyiminogermane. These are based on established

methods in organometallic and synthetic organic chemistry.

Proposed Synthesis of Ethylhydroxyiminogermane
A plausible synthetic route to Ethylhydroxyiminogermane could involve the reaction of an

ethylgermanium halide with a source of the hydroxyimino group, such as hydroxylamine or a

protected derivative.

Reaction Scheme:
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EtGeCl₃ + 3 NH₂OH·HCl + 3 Base → EtGe(=NOH) + 3 Base·HCl + 2 H₂O + 2 NH₂OH

Materials:

Ethylgermanium trichloride (EtGeCl₃)

Hydroxylamine hydrochloride (NH₂OH·HCl)

A suitable non-nucleophilic base (e.g., triethylamine, pyridine)

Anhydrous, inert solvent (e.g., diethyl ether, tetrahydrofuran)

Standard glassware for inert atmosphere synthesis (Schlenk line or glovebox)

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), dissolve hydroxylamine hydrochloride

and the base in the chosen anhydrous solvent in a Schlenk flask.

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of ethylgermanium trichloride in the same solvent to the stirred reaction

mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by a suitable technique (e.g., thin-layer chromatography or gas

chromatography).

Upon completion, filter the reaction mixture to remove the precipitated base hydrochloride

salt.

Remove the solvent from the filtrate under reduced pressure.

Purify the crude product by a suitable method, such as distillation under reduced pressure or

column chromatography on silica gel.
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Reaction Workup
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Caption: Proposed synthesis workflow for Ethylhydroxyiminogermane.

Characterization Methods
A combination of spectroscopic techniques would be essential to confirm the structure and

purity of the synthesized Ethylhydroxyiminogermane.
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Caption: General experimental workflow for the characterization of a novel organogermanium
compound.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: Expected to show signals for the ethyl group (a triplet and a quartet) and a broad

singlet for the hydroxyl proton.

¹³C NMR: Signals corresponding to the two carbon atoms of the ethyl group would be

observed.
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⁷³Ge NMR: Germanium-73 NMR is challenging due to the nucleus's low natural abundance

and large quadrupole moment, often resulting in broad signals.[1][5] However, it can provide

direct information about the germanium's chemical environment.

3.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy would be used to identify key functional groups.

Functional Group Expected Wavenumber (cm⁻¹)

O-H stretch 3200-3600 (broad)

C-H stretch 2850-3000

C=N stretch 1640-1690

Ge-C stretch 500-600[6]

Ge-N stretch 600-700

3.2.3. Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound. Due to the isotopic

distribution of germanium, the molecular ion peak would appear as a characteristic cluster of

peaks. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming

the elemental composition.

3.2.4. X-ray Crystallography

If a single crystal of Ethylhydroxyiminogermane can be grown, X-ray crystallography would

provide unambiguous structural information, including bond lengths, bond angles, and the

overall molecular geometry.[7]

Potential Applications and Future Research
Given the interest in organogermanium compounds for their biological activities,

Ethylhydroxyiminogermane and related organogermanium oximes could be promising

candidates for drug development.[1] The presence of the hydroxyimino group, a common

moiety in various bioactive molecules, may impart unique pharmacological properties.
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Future research should focus on:

Definitive Synthesis and Isolation: Developing a reliable and scalable synthetic route to

obtain pure Ethylhydroxyiminogermane.

Thorough Characterization: Performing comprehensive spectroscopic and crystallographic

analysis to fully elucidate its structure and properties.

Biological Screening: Evaluating the cytotoxic, antimicrobial, and immunomodulatory

activities of the compound.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a library of related

organogermanium oximes to understand how structural modifications impact biological

activity.

Conclusion
While specific experimental data on Ethylhydroxyiminogermane is currently lacking, this

guide provides a robust framework for its potential physical and chemical properties, along with

detailed, plausible experimental protocols for its synthesis and characterization. This

information is intended to serve as a valuable starting point for researchers interested in

exploring this and other novel organogermanium compounds for applications in medicinal

chemistry and materials science. The unique structural features of

Ethylhydroxyiminogermane warrant further investigation to unlock its full scientific potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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